Ethyl 2,2-difluoro-3-piperidinyl-3-oxopropanoate

• IUPAC Name: ethyl 2,2-difluoro-3-oxo-3-piperidin-1-ylpropanoate
• InChI: InChI=1S/C10H15F2NO3/c1-2-16-9(15)10(11,12)8(14)13-6-4-3-5-7-13/h2-7H2,1H3
• InChI Key: RXQNMXTXWDZZQS-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C(C(=O)N1CCCCC1)(F)F
• Molecular Formula: C10H15F2NO3
• Molecular Weight: 235.23 g/mol

Description

Ethyl 2,2-difluoro-3-piperidinyl-3-oxopropanoate, also known as ethyl 2,2-difluoro-3-piperidinyl-3-oxopropanoate, is a synthetic compound with a wide range of applications in scientific research. It is a multifunctional molecule that has been used in various fields such as organic synthesis, drug design, and biochemistry. It is an important tool in the development of new drugs and materials.

Scientific Research Applications

Ethyl 2,2-difluoro-3-piperidinyl-3-oxopropanoate has a wide range of applications in scientific research. It has been used in the synthesis of various compounds, such as drugs and materials, as well as in the development of new drugs and materials. It has also been used in the synthesis of peptides and proteins, and in the study of enzyme mechanisms. Additionally, it has been used in the study of drug metabolism and pharmacokinetics, and in the development of new drugs and materials.

Mechanism of Action

The mechanism of action of Ethyl 2,2-difluoro-3-piperidinyl-3-oxopropanoate 2,2-difluoro-3-piperidinyl-3-oxopropanoate is not well understood. However, it is believed to act as a chelating agent, binding to metal ions and forming complexes. This binding can affect the activity of enzymes and other proteins, as well as the activity of drugs. Additionally, it can affect the structure of proteins, and can be used to modify the structure of peptides and proteins.
Biochemical and Physiological Effects
The biochemical and physiological effects of Ethyl 2,2-difluoro-3-piperidinyl-3-oxopropanoate 2,2-difluoro-3-piperidinyl-3-oxopropanoate are not well understood. However, it has been shown to have an inhibitory effect on the enzyme cytochrome P450, which is involved in drug metabolism. Additionally, it has been shown to have an inhibitory effect on the enzyme monoamine oxidase, which is involved in the breakdown of neurotransmitters.

Advantages and Limitations for Lab Experiments

Ethyl 2,2-difluoro-3-piperidinyl-3-oxopropanoate has several advantages for laboratory experiments. It is easy to synthesize, and can be obtained in large quantities. Additionally, it is a stable compound, and is not easily degraded by heat or light. However, it has a low solubility in water, which can limit its use in some experiments.

Future Directions

The future directions of Ethyl 2,2-difluoro-3-piperidinyl-3-oxopropanoate 2,2-difluoro-3-piperidinyl-3-oxopropanoate are numerous. It could be used in the development of new drugs, materials, and peptides and proteins. Additionally, it could be used in the study of enzyme mechanisms, drug metabolism, and pharmacokinetics. It could also be used to modify the structure of proteins, and to develop new catalysts for organic synthesis. Finally, it could be used to study the effects of metal ions on proteins, and to develop new chelating agents.

Synthesis Methods

Ethyl 2,2-difluoro-3-piperidinyl-3-oxopropanoate is synthesized by a two-step process. The first step involves the reaction of Ethyl 2,2-difluoro-3-piperidinyl-3-oxopropanoate 2-bromo-3-piperidinyl-3-oxopropanoate and difluoromethane. This reaction is typically carried out in an inert atmosphere and yields Ethyl 2,2-difluoro-3-piperidinyl-3-oxopropanoate 2,2-difluoro-3-piperidinyl-3-oxopropanoate as the main product. The second step involves the hydrolysis of the product, which is usually done in aqueous base. The resulting Ethyl 2,2-difluoro-3-piperidinyl-3-oxopropanoate 2,2-difluoro-3-piperidinyl-3-oxopropanoate can then be isolated and purified.